Cas no 2229276-98-4 ({3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide)

• Product Name: {3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide
• CAS No: 2229276-98-4
• MF: C₈H₈F₃NO₂S₂
• MW: 271.279829978943
• CID: 5838306
• PubChem ID: 165860095
• Update Time: 2025-05-25

{3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide
• EN300-1990176
• {3-[(trifluoromethyl)sulfanyl]phenyl}methanesulfonamide
• 2229276-98-4

• Inchi： 1S/C8H8F3NO2S2/c9-8(10,11)15-7-3-1-2-6(4-7)5-16(12,13)14/h1-4H,5H2,(H2,12,13,14)
• InChI Key： GVBSEZYKBGHCBW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)SC(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 270.99485533g/mol
• Monoisotopic Mass: 270.99485533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.8Ų

Additional information on {3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide

Compound CAS No 2229276-98-4: {3-(Trifluoromethyl)sulfanylphenyl}methanesulfonamide

The compound with CAS No 2229276-98-4, commonly referred to as {3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and potential utility in drug discovery, material science, and environmental chemistry. The molecule consists of a trifluoromethylsulfanyl group attached to a phenyl ring, which is further connected to a methanesulfonamide moiety. This combination of functional groups imparts distinctive chemical properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of {3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide in the development of novel therapeutic agents. The trifluoromethylsulfanyl group is known for its electron-withdrawing properties, which can enhance the bioavailability and stability of drugs. Researchers have explored its potential as a lead compound in the design of inhibitors for various enzymes, including kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against certain oncogenic pathways, suggesting its potential role in anticancer drug development.

In addition to its pharmacological applications, {3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide has been investigated for its role in materials science. The methanesulfonamide group contributes to the compound's ability to form stable covalent bonds, making it a candidate for use in advanced polymer materials and coatings. Recent advancements in nanotechnology have also seen this compound being utilized as a stabilizing agent for nanoparticles, enhancing their dispersion and stability in various solvents.

The synthesis of CAS No 2229276-98-4 involves a multi-step process that typically begins with the preparation of the trifluoromethylsulfanylphenyl intermediate. This is achieved through a combination of nucleophilic aromatic substitution and sulfonation reactions. The final step involves coupling this intermediate with methanesulfonyl chloride to form the methanesulfonamide derivative. Researchers have optimized this synthesis pathway to improve yield and reduce byproducts, making it more feasible for large-scale production.

From an environmental perspective, {3-(trifluoromethyl)sulfanylphenyl}methanesulfonamide has been studied for its biodegradability and ecological impact. Initial assessments suggest that the compound exhibits moderate biodegradation under aerobic conditions, though further research is required to fully understand its long-term environmental effects. Regulatory agencies have expressed interest in this compound due to its potential use in green chemistry applications, where it could serve as a sustainable alternative to traditional chemical intermediates.

In conclusion, CAS No 2229276-98-4 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.